![molecular formula C6H3Cl2N3 B6233973 2,6-dichloro-3H-imidazo[4,5-b]pyridine CAS No. 19918-35-5](/img/no-structure.png)
2,6-dichloro-3H-imidazo[4,5-b]pyridine
Overview
Description
2,6-dichloro-3H-imidazo[4,5-b]pyridine (DCIP) is a heterocyclic aromatic organic compound containing a five-membered ring with two nitrogen atoms and two chlorine atoms. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals. DCIP is also used in the synthesis of dyes and pigments, as well as in the production of agrochemicals. DCIP is a versatile compound that has a wide range of applications in both research and industry.
Mechanism of Action
2,6-dichloro-3H-imidazo[4,5-b]pyridine is an important intermediate in the synthesis of various organic compounds. It acts as a catalyst in the synthesis of these compounds, allowing them to form more quickly and efficiently. This compound also plays an important role in the synthesis of drugs and agrochemicals, as it helps to speed up the reaction and make the process more efficient.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmitters. This compound has also been found to have antibacterial and antifungal activity, as well as antioxidant activity. In addition, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 2,6-dichloro-3H-imidazo[4,5-b]pyridine in lab experiments has a number of advantages. It is a relatively inexpensive compound that is easy to synthesize and can be used in a wide range of applications. In addition, this compound is stable and can be stored for long periods of time without degrading. However, there are some limitations to using this compound in lab experiments. It is a toxic compound and should be handled with caution. In addition, this compound is a volatile compound and can easily evaporate, making it difficult to measure accurately.
Future Directions
There are a number of potential future directions for 2,6-dichloro-3H-imidazo[4,5-b]pyridine. It could be used to study the effects of environmental toxins and pollutants on living organisms. Additionally, this compound could be used to develop new drugs and agrochemicals, as well as to synthesize dyes and pigments. Furthermore, this compound could be used to study the mechanisms of action of drugs, enzymes, and other biological molecules. Finally, this compound could be used to develop new synthetic methods for organic compounds.
Synthesis Methods
2,6-dichloro-3H-imidazo[4,5-b]pyridine can be synthesized via a method known as the Leuckart reaction. This is a two-step process in which an amine is reacted with an aldehyde or ketone in the presence of a base such as sodium hydroxide. This reaction yields an imine, which is then reduced to the amine with a reducing agent such as sodium borohydride. This method is simple and efficient and can be used to synthesize this compound in a high yield.
Scientific Research Applications
2,6-dichloro-3H-imidazo[4,5-b]pyridine has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the mechanisms of action of drugs, enzymes, and other biological molecules. This compound has also been used to study the effects of environmental toxins and pollutants on living organisms. In addition, this compound has been used in the synthesis of pharmaceuticals and agrochemicals, as well as in the production of dyes and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-3H-imidazo[4,5-b]pyridine involves the reaction of 2,6-dichloropyridine with imidazole in the presence of a base to form the intermediate 2,6-dichloro-4-imidazol-1-ylpyridine. This intermediate is then cyclized using a dehydrating agent to form the final product.", "Starting Materials": ["2,6-dichloropyridine", "imidazole", "base", "dehydrating agent"], "Reaction": ["Step 1: 2,6-dichloropyridine is reacted with imidazole in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at elevated temperature to form the intermediate 2,6-dichloro-4-imidazol-1-ylpyridine.", "Step 2: The intermediate is then cyclized using a dehydrating agent, such as phosphorus oxychloride, in an aprotic solvent, such as dichloromethane, at reflux temperature to form 2,6-dichloro-3H-imidazo[4,5-b]pyridine.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
19918-35-5 |
Molecular Formula |
C6H3Cl2N3 |
Molecular Weight |
188 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-bromo-5-chloroimidazo[1,5-c]pyrimidine](/img/structure/B6233940.png)